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Compound of Interest

Compound Name: 3-Methoxy-N-methylbenzylamine

Cat. No.: B141297 Get Quote

Proper disposal of 3-Methoxy-N-methylbenzylamine is crucial for maintaining a safe

laboratory environment and ensuring environmental protection. This guide provides essential

safety information, operational plans, and step-by-step procedures for the appropriate disposal

of this chemical, tailored for researchers, scientists, and drug development professionals.

Immediate Safety and Logistical Information
Before handling 3-Methoxy-N-methylbenzylamine, it is imperative to be familiar with its

potential hazards and the necessary safety precautions.

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling 3-Methoxy-N-methylbenzylamine to minimize the risk of exposure. This

includes:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Compatible chemical-resistant gloves.

Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.

Spill and Leak Procedures: In the event of a spill or leak, follow these steps:

Ensure adequate ventilation.

Absorb the spill with an inert material such as sand, silica gel, or a universal binder.
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Collect the absorbed material into a suitable, closed container for disposal.

Wash the spill area thoroughly.

First Aid Measures:

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing and seek immediate medical attention.[1]

If on Skin: Wash off immediately with plenty of soap and water. Remove contaminated

clothing. If skin irritation occurs, get medical advice.[1]

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[1]

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a physician immediately.[1]

Disposal Procedures
The primary method for the disposal of 3-Methoxy-N-methylbenzylamine is through an

approved waste disposal plant.[1] Adherence to local, regional, and national regulations is

mandatory.

Step-by-Step Disposal Plan:

Waste Identification: Classify 3-Methoxy-N-methylbenzylamine waste as hazardous

chemical waste.

Containerization:

Collect waste in a designated, compatible, and properly sealed container to prevent leaks

or spills.

Do not mix with other waste streams unless explicitly permitted by your institution's waste

management guidelines.

Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical

name: "3-Methoxy-N-methylbenzylamine".
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Storage: Store the waste container in a designated, well-ventilated, and secure area, away

from incompatible materials such as acids, acid anhydrides, and acid chlorides.[1]

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed chemical waste disposal company to arrange for pickup and proper

disposal.

Important Considerations:

Never dispose of 3-Methoxy-N-methylbenzylamine down the drain.[1]

Empty containers should be triple-rinsed, with the rinsate collected as hazardous waste,

before being disposed of or recycled.

Data Summary
Parameter Information Source

Chemical Name
3-Methoxy-N-

methylbenzylamine
PubChem

CAS Number 41789-95-1 PubChem

Molecular Formula C9H13NO PubChem

Disposal Recommendation

Dispose of contents/container

to an approved waste disposal

plant.

Fisher Scientific[1]

Incompatible Materials
Acids, Acid anhydrides, Acid

chlorides, Chloroformates.
Fisher Scientific[1]
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Caption: Disposal workflow for 3-Methoxy-N-methylbenzylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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